Cas no 1258640-67-3 (5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid
• CAS No: 1258640-67-3
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• MDL: MFCD17977168
• CID: 5167989
• Update Time: 2025-05-20

5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)pentanoic acid
• 5-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(trifluoromethyl)pentanoic acid
• 5-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)pentanoicacid
• Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(trifluoromethyl)-
• 5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid

• MDL： MFCD17977168
• Inchi： 1S/C11H18F3NO4/c1-10(2,3)19-9(18)15-5-4-7(6-8(16)17)11(12,13)14/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VBVHGWGVTGSANP-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CCNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Additional information on 5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid (CAS No. 1258640-67-3)

5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid, identified by its CAS number 1258640-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a trifluoromethyl group and an amino-butoxycarbonyl protecting group, serves as a versatile intermediate in the development of novel therapeutic agents. Its unique structural attributes make it particularly valuable in the synthesis of bioactive molecules targeting various physiological pathways.

The presence of the trifluoromethyl moiety in the side chain of this pentanoic acid derivative imparts distinct electronic and steric properties, which can influence the pharmacokinetic and pharmacodynamic profiles of derivative compounds. This feature is widely exploited in medicinal chemistry to enhance metabolic stability, binding affinity, and overall drug efficacy. The amino-butoxycarbonyl (Boc) protecting group further adds to its utility by providing a stable amine functionality that can be selectively deprotected under mild acidic conditions, facilitating subsequent functionalization in multi-step synthetic routes.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to modulate enzyme interactions and improve drug-like properties. The incorporation of trifluoromethyl groups into molecular frameworks has been extensively studied for their role in enhancing lipophilicity, reducing metabolic clearance, and improving binding interactions with biological targets. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved binding affinities to protease enzymes, making them promising candidates for antiviral and anticancer therapies.

5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid finds applications in the synthesis of peptidomimetics and protein kinase inhibitors, where its structural features contribute to optimizing binding interactions with target proteins. The Boc-protected amine allows for controlled modifications, enabling chemists to fine-tune the pharmacophoric region of interest. This flexibility is particularly crucial in fragment-based drug design approaches, where small molecular building blocks are iteratively modified to improve target engagement.

Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the utility of this compound as a key intermediate. The stability provided by the Boc protecting group ensures compatibility with automated synthesizers, streamlining the production of complex peptide libraries. Such libraries are instrumental in identifying lead compounds for further optimization through high-throughput screening (HTS) methodologies.

The trifluoromethyl substituent also plays a pivotal role in modulating the electronic properties of adjacent functional groups, influencing both reactivity and solubility profiles. This characteristic is particularly relevant in designing molecules that require specific solubility parameters for oral or intravenous administration. Additionally, fluorine atoms can participate in dipole-dipole interactions with biological targets, further enhancing binding affinity and selectivity.

From a synthetic chemistry perspective, 5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid exemplifies the importance of functional group interplay in designing efficient synthetic strategies. The combination of an amine handle for coupling reactions and a carboxylic acid functionality for further derivatization provides a robust platform for constructing complex molecular architectures. This adaptability has made it a preferred building block in both academic research laboratories and industrial pharmaceutical settings.

In conclusion, 5-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid (CAS No. 1258640-67-3) represents a cornerstone compound in modern drug discovery efforts. Its unique structural features—comprising both a trifluoromethyl group and a Boc-protected amine—make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for fluorinated compounds, this intermediate will undoubtedly remain at the forefront of innovative chemical biology investigations.